N-[3-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-4-fluorobenzamide

• IUPAC Name: N-[3-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-4-fluorobenzamide
• InChI: InChI=1S/C19H21ClFN3O/c1-2-23-10-12-24(13-11-23)18-16(20)4-3-5-17(18)22-19(25)14-6-8-15(21)9-7-14/h3-9H,2,10-13H2,1H3,(H,22,25)
• InChI Key: BRXVSUNWVIOTSG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=CC=C2Cl)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H21ClFN3O
• Molecular Weight: 361.8 g/mol

Description

N-[3-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-4-fluorobenzamide is an organic compound that belongs to the class of benzamides This compound is characterized by the presence of a chloro-substituted phenyl ring, an ethylpiperazine moiety, and a fluorobenzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-4-fluorobenzamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Intermediate: The initial step involves the reaction of 3-chloroaniline with 4-ethylpiperazine under suitable conditions to form an intermediate compound.

Coupling Reaction: The intermediate is then subjected to a coupling reaction with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine to yield the final product, this compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of automated reactors, continuous flow systems, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

N-[3-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-4-fluorobenzamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro and fluoro groups on the phenyl rings can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the piperazine moiety.

Hydrolysis: The amide bond in the compound can be hydrolyzed under acidic or basic conditions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF).

Oxidation and Reduction: Reagents such as hydrogen peroxide or sodium borohydride can be used for oxidation and reduction, respectively.

Hydrolysis: Acidic hydrolysis can be performed using hydrochloric acid, while basic hydrolysis can be carried out using sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted derivatives, while hydrolysis can produce the corresponding carboxylic acid and amine.

Scientific Research Applications

N-[3-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-4-fluorobenzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-4-fluorobenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• N-[3-chloro-2-(4-ethylpiperazin-1-yl)phenyl]propanamide
• N-[3-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-2-fluorobenzamide
• N-(3-(5-chloro-2-((3-(4-ethylpiperazin-1-yl)phenyl)amino)pyrimidin-4-yl)-5-methylphenyl)acrylamide

Uniqueness

N-[3-chloro-2-(4-ethylpiperazin-1-yl)phenyl]-4-fluorobenzamide is unique due to the specific combination of its functional groups, which confer distinct chemical and biological properties